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Compound of Interest

Compound Name: Umbralisib Tosylate

Cat. No.: B8752720 Get Quote

Essential guidelines for the safe handling and disposal of Umbralisib Tosylate in a research

environment, ensuring personnel safety and regulatory compliance.

Umbralisib Tosylate, formerly marketed as Ukoniq, is a kinase inhibitor that was granted

accelerated approval for treating marginal zone lymphoma and follicular lymphoma.[1]

However, due to safety concerns, its approval was withdrawn.[1][2][3] For researchers and

drug development professionals, this underscores the importance of proper handling and

disposal procedures for this and similar chemical compounds. This guide provides a

comprehensive overview of the necessary steps for the safe disposal of Umbralisib Tosylate
in a laboratory setting.

Regulatory Framework
The disposal of Umbralisib Tosylate is governed by regulations for hazardous and cytotoxic

waste. In the United States, the Environmental Protection Agency (EPA) oversees the

management of hazardous pharmaceutical waste under the Resource Conservation and

Recovery Act (RCRA).[4][5] It is imperative that all disposal procedures comply with federal,

state, and local regulations.

Handling and Personal Protective Equipment (PPE)
Before disposal, safe handling is paramount. When working with Umbralisib Tosylate,

personnel should adhere to the following precautions as outlined in its Safety Data Sheet

(SDS):
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Ventilation: Handle the compound in a well-ventilated area.[4]

Personal Protective Equipment: Wear appropriate PPE, including:

Impermeable gloves[4]

Protective clothing[4]

Tightly fitting safety goggles[4]

Avoid Formation of Dust and Aerosols: Take measures to prevent the generation of dust and

aerosols during handling.[4]

Step-by-Step Disposal Protocol
The recommended disposal method for Umbralisib Tosylate in a laboratory setting is through

a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[4][5]

Discharging Umbralisib Tosylate into sewer systems is strictly prohibited.[4][5]

1. Waste Segregation and Collection:

All materials contaminated with Umbralisib Tosylate, including unused product,

contaminated labware (e.g., vials, pipette tips), and contaminated PPE, should be

segregated as hazardous or cytotoxic waste.

Collect this waste in designated, properly labeled, and sealed containers. These containers

should be robust and leak-proof.

2. Spill Management:

In case of a spill, evacuate personnel to a safe area.[4]

Wear appropriate PPE, including a respirator if necessary.

Prevent further leakage if it is safe to do so.[4]

Absorb the spill with an inert material (e.g., diatomite, universal binders).
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Collect the absorbed material and any contaminated surfaces into a suitable container for

disposal.[4][6][7][8]

Decontaminate the spill area.

3. Container Disposal:

Empty containers of Umbralisib Tosylate should be triple-rinsed (or the equivalent). The

rinsate should be collected and disposed of as hazardous waste.

After rinsing, the packaging can be punctured to render it unusable for other purposes and

then disposed of as regular waste, or offered for recycling or reconditioning in accordance

with local regulations.[5]

4. Final Disposal:

Arrange for the collection of the hazardous waste containers by a licensed hazardous waste

disposal service.

Ensure all shipping and transportation of the waste complies with Department of

Transportation (DOT) regulations.

Quantitative Data Summary
While specific quantitative limits for disposal are not readily available in the provided search

results, the key principle is the complete containment and destruction of the compound through

licensed and regulated channels.
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Parameter Guideline Source

Disposal Method
Licensed chemical destruction

plant or controlled incineration.
[4][5]

Discharge to Sewer Prohibited. [4][5]

Contaminated Materials
Treat as hazardous/cytotoxic

waste.
[9][10]

Empty Containers
Triple-rinse; collect rinsate as

hazardous waste.
[5]

Experimental Protocols
The information provided focuses on disposal procedures rather than experimental protocols.

For handling in a laboratory setting, it is crucial to consult the specific Safety Data Sheet (SDS)

for Umbralisib Tosylate. The SDS will provide detailed information on physical and chemical

properties, stability and reactivity, and toxicological information, which are all critical for

designing safe experiments.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Umbralisib
Tosylate in a laboratory setting.
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Umbralisib Tosylate Laboratory Disposal Workflow
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Disclaimer: This information is intended as a guide for trained laboratory professionals. Always

consult the most current Safety Data Sheet (SDS) for Umbralisib Tosylate and adhere to all

applicable federal, state, and local regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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